(3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine

• IUPAC Name: (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine
• InChI: InChI=1S/C12H17FN2O3S/c1-9-8-15(6-5-14-9)19(16,17)10-3-4-12(18-2)11(13)7-10/h3-4,7,9,14H,5-6,8H2,1-2H3/t9-/m1/s1
• InChI Key: QXTUCLRIUYMEKZ-SECBINFHSA-N
• Canonical SMILES: CC1CN(CCN1)S(=O)(=O)C2=CC(=C(C=C2)OC)F
• Isomeric SMILES: C[C@@H]1CN(CCN1)S(=O)(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C12H17FN2O3S
• Molecular Weight: 288.34 g/mol

Description

(3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine, also known as FMPS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. FMPS is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool for studying cellular processes and drug interactions.

Mechanism of Action

The mechanism of action of (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine involves its interaction with ion channels and receptors in the cell membrane. (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been shown to selectively block certain types of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation.
Biochemical and Physiological Effects:
(3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been shown to have various biochemical and physiological effects, including the inhibition of ion channels and receptors, the modulation of neurotransmitter release, and the regulation of cellular signaling pathways. These effects make (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine a valuable tool for studying cellular processes and drug interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine in lab experiments is its selectivity for certain types of ion channels and receptors, which allows for more precise studies of cellular processes. However, one limitation of using (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for the use of (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine in scientific research. One area of interest is in the development of new drugs that target specific ion channels and receptors, which could lead to the development of more effective treatments for various diseases. Another area of interest is in the study of the role of ion channels and receptors in various cellular processes, which could lead to a better understanding of the underlying mechanisms of disease.

Synthesis Methods

The synthesis of (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine involves the reaction of 3-fluoro-4-methoxybenzenesulfonyl chloride with 3-methylpiperazine in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine.

Scientific Research Applications

(3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been used in various scientific research studies as a tool to study cellular processes and drug interactions. One of the main applications of (3R)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine is in the field of neuroscience, where it has been used to study the function of ion channels and receptors in the brain.